Cas no 2248334-69-0 (1-(2-Bromophenyl)-4-(difluoromethyl)-3-methylpyrazole)

• Product Name: 1-(2-Bromophenyl)-4-(difluoromethyl)-3-methylpyrazole
• CAS No: 2248334-69-0
• MF: C₁₁H₉BrF₂N₂
• MW: 287.103368520737
• CID: 6423562
• PubChem ID: 137941811
• Update Time: 2025-05-20

1-(2-Bromophenyl)-4-(difluoromethyl)-3-methylpyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromophenyl)-4-(difluoromethyl)-3-methyl-1H-pyrazole
• EN300-6508277
• 2248334-69-0
• 1-(2-Bromophenyl)-4-(difluoromethyl)-3-methylpyrazole

• Inchi： 1S/C11H9BrF2N2/c1-7-8(11(13)14)6-16(15-7)10-5-3-2-4-9(10)12/h2-6,11H,1H3
• InChI Key： SKIYXQAJNAKHLV-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1N1C=C(C(F)F)C(C)=N1

Computed Properties

• Exact Mass: 285.99172g/mol
• Monoisotopic Mass: 285.99172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 17.8Ų

Additional information on 1-(2-Bromophenyl)-4-(difluoromethyl)-3-methylpyrazole

1-(2-Bromophenyl)-4-(difluoromethyl)-3-methylpyrazole: A Comprehensive Overview

The compound 1-(2-Bromophenyl)-4-(difluoromethyl)-3-methylpyrazole (CAS No: 2248334-69-0) is a highly specialized organic compound with a unique structure and diverse applications. This compound belongs to the class of pyrazoles, which are five-membered heterocyclic aromatic compounds with two adjacent nitrogen atoms. The presence of a bromine atom at the 2-position of the phenyl ring and a difluoromethyl group at the 4-position of the pyrazole ring introduces significant chemical reactivity and functional versatility.

The synthesis of 1-(2-Bromophenyl)-4-(difluoromethyl)-3-methylpyrazole involves a series of carefully designed organic reactions, including nucleophilic substitution, electrophilic substitution, and coupling reactions. Recent advancements in catalytic methods have enabled the efficient production of this compound with high purity and yield. Its structure has been extensively studied using techniques such as X-ray crystallography, nuclear magnetic resonance (NMR), and mass spectrometry, providing detailed insights into its molecular geometry and electronic properties.

One of the most notable applications of this compound is in the field of pharmaceutical chemistry. The pyrazole ring is known for its ability to act as a bioisostere, mimicking the properties of other heterocycles such as imidazoles and oxazoles. This makes 1-(2-Bromophenyl)-4-(difluoromethyl)-3-methylpyrazole an attractive candidate for drug design, particularly in the development of kinase inhibitors and receptor modulators. Recent studies have demonstrated its potential as a lead compound in anti-cancer drug discovery, where it exhibits selective inhibition against certain oncogenic kinases.

In addition to its pharmaceutical applications, this compound has found utility in agrochemicals. The bromine substituent enhances its stability under environmental conditions, making it suitable for use as a fungicide or herbicide. Field trials have shown that formulations containing 1-(2-Bromophenyl)-4-(difluoromethyl)-3-methylpyrazole exhibit excellent efficacy against a wide range of plant pathogens while maintaining low toxicity to non-target organisms.

The electronic properties of this compound also make it a promising candidate for use in organic electronics. The pyrazole ring's conjugated system facilitates charge transport, while the difluoromethyl group introduces electron-withdrawing effects that can be tailored for specific electronic applications. Recent research has explored its potential as a component in organic light-emitting diodes (OLEDs) and photovoltaic devices, where it demonstrates favorable optical and electrical characteristics.

From a synthetic chemistry perspective, 1-(2-Bromophenyl)-4-(difluoromethyl)-3-methylpyrazole serves as an versatile building block for constructing more complex molecules. Its reactivity can be modulated by varying substituents on the phenyl or pyrazole rings, enabling the creation of libraries of structurally diverse compounds for high-throughput screening in drug discovery.

In conclusion, 1-(2-Bromophenyl)-4-(difluoromethyl)-3-methylpyrazole (CAS No: 2248334-69-0) is a multifaceted compound with significant potential across various fields. Its unique structure, combined with recent advancements in synthetic methodologies and application-oriented research, positions it as a valuable tool in modern chemical innovation.